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Compound of Interest

Compound Name: Methyl 3-methylbenzoate

Cat. No.: B1205846 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This document provides immediate and

essential information for the safe handling and disposal of Methyl 3-methylbenzoate (CAS No: 99-36-5), also known as Methyl m-toluate. Adherence

these procedures is critical to minimize risks and ensure a safe laboratory environment.

Hazard Identification and Risk Assessment
Methyl 3-methylbenzoate is classified with the following hazards:

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

It is a combustible liquid and should be kept away from heat, sparks, and open flames.[1][2]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Methyl 3-methylbenzoate to prevent exposure:

Protection Type Specific Recommendations Rationale

Hand Protection
Chemical resistant gloves (e.g., Nitrile rubber).

Gloves must be inspected prior to use.[1][3]
To prevent skin contact which can cause irritation.[1]

Eye and Face Protection

Chemical safety goggles or safety glasses. A face

shield should be worn when there is a risk of

splashing.[1]

To protect against serious eye irritation from

splashes or vapors.[1]

Skin and Body Protection
Wear suitable protective clothing, such as a lab

coat. Safety shoes are also recommended.[1]
To prevent accidental skin contact.

Respiratory Protection

In case of inadequate ventilation or when exposure

limits may be exceeded, use a NIOSH (US) or EN

166 (EU) approved respirator.[1][3]

To avoid inhalation of vapors which may cause

respiratory irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure that an emergency eye wash fountain and safety shower are immediately accessible.[1]

Work in a well-ventilated area, preferably within a chemical fume hood.[1]

Assemble all necessary equipment and materials before beginning work to minimize movement and potential for spills.
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Inspect all PPE for integrity before use.

Handling:

Avoid breathing fumes, mist, spray, or vapors.[1]

Dispense the chemical carefully to avoid splashing.

Keep the container tightly closed when not in use.[4]

Avoid contact with skin and eyes.[1]

Do not eat, drink, or smoke in the handling area.[1][4]

Wash hands thoroughly with soap and water after handling.[1][3]

Storage:

Store in a cool, dry, and well-ventilated area.[1][4]

Keep away from heat, sparks, and open flames.[1][2]

Store separately from strong oxidizing agents.[1]

Emergency Procedures
Exposure Scenario Immediate Action

Inhalation
Move the affected person to fresh air. If breathing is difficult, provide oxygen. If

not breathing, give artificial respiration. Seek immediate medical attention.[1][4]

Skin Contact
Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water. Seek medical attention if irritation persists.[1][4]

Eye Contact

Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Remove contact lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[1][4]

Ingestion
Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[1][3][4]

Spill

Evacuate the area. Wear appropriate PPE. For small spills, absorb with an inert

dry material and place in a suitable container for disposal. For large spills, dike

the area to prevent spreading. Ventilate the area.[1][3]

Fire Use alcohol-resistant foam, carbon dioxide, or dry powder to extinguish.[1]

Disposal Plan
Waste Chemical: Dispose of Methyl 3-methylbenzoate through a licensed waste disposal company. It may be removed to an authorized incinerato

equipped with an afterburner and scrubber.[1]

Contaminated Packaging: Empty containers should be treated as hazardous waste and disposed of in the same manner as the chemical. Do not re

empty containers.

Quantitative Data Summary
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Property Value

CAS Number 99-36-5

Molecular Formula C9H10O2

Flash Point 83 °C (181.4 °F)[5]

Boiling Point 199 °C (390.2 °F)[5]

HMIS Rating Health: 2, Flammability: 1, Physical Hazard: 0[1]

NFPA Rating Health: 2, Fire: 1, Reactivity: 0[1]

graph "Methyl_3_methylbenzoate_Handling_Workflow" {

graph [rankdir="TB", splines=ortho, nodesep=0.6];

node [shape=box, style="filled", fontname="Arial", fontsize=12];

edge [fontname="Arial", fontsize=10];

subgraph "cluster_prep" {

label="1. Preparation Phase";

style="filled";

fillcolor="#F1F3F4";

node [fillcolor="#FFFFFF", fontcolor="#202124"];

prep_ppe [label="Don Appropriate PPE\n(Gloves, Goggles, Lab Coat)"];

prep_vent [label="Ensure Proper Ventilation\n(Fume Hood)"];

prep_emergency [label="Verify Emergency Equipment\n(Eyewash, Shower)"];

}

subgraph "cluster_handling" {

label="2. Handling Phase";

style="filled";

fillcolor="#F1F3F4";

node [fillcolor="#FFFFFF", fontcolor="#202124"];

handle_chemical [label="Handle Methyl 3-methylbenzoate"];

handle_storage [label="Store Properly\n(Cool, Dry, Ventilated)"];

}

subgraph "cluster_disposal" {

label="3. Disposal Phase";

style="filled";

fillcolor="#F1F3F4";

node [fillcolor="#FFFFFF", fontcolor="#202124"];
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dispose_waste [label="Dispose of Chemical Waste\n(Authorized Vendor)"];

dispose_container [label="Dispose of Contaminated\nContainers"];

}

subgraph "cluster_emergency" {

label="4. Emergency Response";

style="filled";

fillcolor="#EA4335";

node [fillcolor="#FFFFFF", fontcolor="#202124"];

emergency_spill [label="Spill Response"];

emergency_exposure [label="Exposure Response\n(First Aid)"];

emergency_fire [label="Fire Response"];

}

// Workflow Logic

prep_ppe -> handle_chemical;

prep_vent -> handle_chemical;

prep_emergency -> handle_chemical;

handle_chemical -> handle_storage [label="Post-use"];

handle_chemical -> dispose_waste [label="Waste Generation"];

dispose_waste -> dispose_container;

// Emergency Connections

handle_chemical -> emergency_spill [style=dashed, color="#EA4335", arrowhead=vee, label="If Spill Occurs"];

handle_chemical -> emergency_exposure [style=dashed, color="#EA4335", arrowhead=vee, label="If Exposure Occurs

handle_chemical -> emergency_fire [style=dashed, color="#EA4335", arrowhead=vee, label="If Fire Occurs"];

}

Caption: Workflow for handling Methyl 3-methylbenzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals,

empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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